Cas no 1896485-81-6 (4-Fluoro-2-methoxy-5-methylbenzyl alcohol)

• Product Name: 4-Fluoro-2-methoxy-5-methylbenzyl alcohol
• CAS No: 1896485-81-6
• MF: C₉H₁₁FO₂
• MW: 170.1808
• CID: 5081566
• PubChem ID: 20785505
• Update Time: 2026-03-01

4-Fluoro-2-methoxy-5-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methoxy-5-methylbenzyl alcohol
• (4-fluoro-2-methoxy-5-methylphenyl)methanol

• Inchi： 1S/C9H11FO2/c1-6-3-7(5-11)9(12-2)4-8(6)10/h3-4,11H,5H2,1-2H3
• InChI Key： ZPEYLFOBNJXTQG-UHFFFAOYSA-N
• SMILES： FC1=C([H])C(=C(C([H])([H])O[H])C([H])=C1C([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Fluoro-2-methoxy-5-methylbenzyl alcohol

Professional Introduction to 4-Fluoro-2-methoxy-5-methylbenzyl alcohol (CAS No. 1896485-81-6)

4-Fluoro-2-methoxy-5-methylbenzyl alcohol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1896485-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its fluoro, methoxy, and methyl substituents on a benzyl alcohol backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The presence of a fluoro group at the 4-position of the benzene ring imparts distinct electronic and steric effects, which can influence the metabolic stability, binding affinity, and overall pharmacokinetic profile of molecules derived from this scaffold. Fluorinated aromatic compounds are widely recognized for their ability to enhance drug-like properties, including improved lipophilicity, reduced susceptibility to metabolic degradation, and enhanced binding interactions with biological targets. The methoxy and methyl groups further modulate the electronic distribution and spatial orientation of the molecule, contributing to its versatility in synthetic applications.

In recent years, there has been a surge in research focused on leveraging fluorinated aromatic compounds for the development of innovative pharmaceuticals. The< strong>fluoro-substituted benzyl alcohols have been particularly explored as key intermediates in the synthesis of active pharmaceutical ingredients (APIs) targeting various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. The< strong>methoxy-methylbenzyl alcohol moiety serves as a versatile building block that can be further functionalized through diverse chemical transformations, such as esterification, alkylation, or oxidation, to yield a wide array of pharmacologically relevant derivatives.

One of the most compelling aspects of 4-Fluoro-2-methoxy-5-methylbenzyl alcohol is its utility in constructing complex molecular architectures that mimic natural products or bioactive peptides. The< strong>methyl group at the 5-position not only enhances the steric bulk but also provides a handle for further derivatization, enabling the creation of conformationally constrained analogs with improved binding affinity. These structural features are particularly valuable in the design of small-molecule inhibitors that target enzymes or receptors involved in critical biological pathways.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug discovery due to their ability to fine-tune physicochemical properties and enhance biological activity. For instance, studies have demonstrated that the introduction of a< strong>fluoro group can significantly improve the metabolic stability of drug candidates by preventing oxidative degradation. Similarly, the< strong>methoxy group can enhance solubility and bioavailability while minimizing off-target effects. These attributes make CAS No. 1896485-81-6 an indispensable tool for medicinal chemists seeking to optimize lead compounds.

The synthesis of< strong>4-Fluoro-2-methoxy-5-methylbenzyl alcohol typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions, are often employed to introduce the desired substituents with high selectivity and yield. These synthetic strategies not only highlight the compound's synthetic utility but also underscore its role as a cornerstone in modern drug development pipelines.

In academic research circles, CAS No. 1896485-81-6 has been utilized in numerous studies exploring novel therapeutic modalities. For example, researchers have investigated its potential as a precursor for kinase inhibitors targeting cancer-related pathways. The< strong>methyl,< strong>methoxy, and< strong>fluoro-substituted benzyl alcohol scaffold has proven effective in generating potent and selective inhibitors that disrupt aberrant signaling cascades involved in tumor growth and progression. Such findings underscore the compound's significance in advancing next-generation oncology therapies.

The versatility of< strong>4-Fluoro-2-methoxy-5-methylbenzyl alcohol extends beyond its role as an intermediate; it also serves as a model compound for studying structure-activity relationships (SAR) in fluorinated aromatic systems. By systematically varying substituent patterns or introducing additional functional groups, researchers can gain insights into how these modifications influence biological activity and pharmacokinetic profiles. This information is crucial for designing drugs with optimized efficacy and minimal side effects.

The growing interest in fluorinated compounds has also spurred innovation in synthetic chemistry tools and reagents tailored for their preparation. Advanced catalytic systems and green chemistry approaches are being developed to streamline workflows while minimizing environmental impact. These advancements not only enhance the accessibility of< strong>CAS No. 1896485-81-6 but also contribute to sustainable practices in pharmaceutical manufacturing.

In conclusion,< strong>4-Fluoro-2-methoxy-5-methylbenzyl alcohol (CAS No. 1896485-81-6) represents a cornerstone compound in modern pharmaceutical chemistry with far-reaching implications for drug discovery and development. Its unique structural features—comprising fluoro-, methoxy-, and methyl-substituted benzyl alcohol—make it an invaluable intermediate for synthesizing novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this versatile compound, its significance is poised to grow even further within the global pharmaceutical landscape.